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Compound of Interest

Compound Name: 1-Pyrrol-1-ylbut-3-en-1-one

Cat. No.: B064414 Get Quote

A comprehensive search of scientific literature and chemical databases has revealed no

specific information on the chemical properties, synthesis, or biological activity of "1-Pyrrol-1-
ylbut-3-en-1-one." This suggests that the compound is likely novel, has not been synthesized,

or is not documented in publicly available resources.

Therefore, the requested in-depth technical guide containing quantitative data, experimental

protocols, and visualizations cannot be provided. The following sections detail the types of

information that would be included in such a guide, should data become available in the future.

Chemical Properties
This section would typically provide a detailed summary of the physicochemical properties of

the compound. All quantitative data would be presented in a structured table for clarity and

ease of comparison.

Table 1: Physicochemical Properties of 1-Pyrrol-1-ylbut-3-en-1-one
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Property Value Source

Molecular Formula C₈H₉NO N/A

Molecular Weight 135.16 g/mol N/A

Appearance N/A N/A

Melting Point N/A N/A

Boiling Point N/A N/A

Solubility N/A N/A

pKa N/A N/A

LogP N/A N/A

Spectroscopic Data: This subsection would include key spectral data used for the structural

elucidation and characterization of the molecule.

¹H NMR (Proton Nuclear Magnetic Resonance): A description of expected chemical shifts,

multiplicities, and coupling constants for the protons in the molecule.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): A description of expected chemical

shifts for the carbon atoms.

IR (Infrared) Spectroscopy: Information on characteristic absorption bands corresponding to

the functional groups present, such as the carbonyl (C=O) and alkene (C=C) stretches.

MS (Mass Spectrometry): The expected mass-to-charge ratio (m/z) for the molecular ion and

major fragmentation patterns.

Experimental Protocols
This section would provide detailed methodologies for the synthesis, purification, and analysis

of 1-Pyrrol-1-ylbut-3-en-1-one, based on cited literature.

Synthesis
A hypothetical synthesis could involve the acylation of pyrrole with 3-butenoyl chloride.
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Reaction Scheme:
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Caption: Hypothetical synthesis of 1-Pyrrol-1-ylbut-3-en-1-one.

Detailed Protocol: A step-by-step procedure would be outlined, including:

Reagents and Materials: A list of all chemicals, solvents, and equipment required.

Reaction Setup: A description of the reaction vessel and conditions (e.g., temperature,

atmosphere).

Procedure: A detailed account of the addition of reagents, reaction time, and monitoring of

the reaction progress (e.g., by Thin Layer Chromatography).

Work-up and Purification: Procedures for quenching the reaction, extracting the product, and

purifying it (e.g., by column chromatography or distillation).

Analytical Methods
Detailed protocols for the analytical techniques used to confirm the identity and purity of the

synthesized compound would be provided here.

Biological Activity and Signaling Pathways
This section would discuss any known biological effects of 1-Pyrrol-1-ylbut-3-en-1-one.

Pyrrole-containing compounds are known to exhibit a wide range of biological activities.[1]

Research on structurally similar molecules suggests potential applications in various

therapeutic areas.[2][3]
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Should any specific signaling pathways be identified, they would be visualized using the DOT

language as requested.

Example of a Hypothetical Signaling Pathway Diagram:

1-Pyrrol-1-ylbut-3-en-1-one

Target Protein X

Inhibition

Downstream Effector 1 Downstream Effector 2

Biological Response

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for 1-Pyrrol-1-ylbut-3-en-1-one.

Conclusion
Due to the absence of published data, a comprehensive technical guide on 1-Pyrrol-1-ylbut-3-
en-1-one cannot be provided at this time. Further research and publication are required to

elucidate the chemical properties, develop experimental protocols, and investigate the potential

biological activities of this compound. For information on related compounds, numerous studies

on various pyrrole derivatives are available.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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